Cas no 31167-05-2 (Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]-)

• Product name: Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]-
• CAS No: 31167-05-2
• MF: C₁₂H₂₄N₂O₂Si₂
• MW: 284.502164840698
• CID: 298468
• PubChem ID: 622911

Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]-
• (5-ethyl-2-trimethylsilyloxypyrimidin-4-yl)oxy-trimethylsilane
• 2,4-bis-(O-trimethylsilyl)-5-ethyl-uracil
• 2,4-BIS(TRIMETHYLSILOXY)-5-ETHYLPYRIMIDINE
• 2,4-bis(trimethylsilyloxy)-5-ethylpyrimidine
• 2,4-bis-O-trimethylsilyloxy-5-ethylpyrimidine
• 2,4-bis-trimethylsilyl-5-ethyluracil
• 5-ethyl-2,4-bis-trimethylsilanyloxy-pyrimidine
• Pyrimidine,5-ethyl-2,4-bis(trimethylsiloxy)
• Pyrimidine,5-ethyl-2,4-bis(trimethylsiloxy)-(8CI)
• Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]
• DTXSID40347547
• SCHEMBL8997796
• LDOSMABNJYPYLA-UHFFFAOYSA-N
• Pyrimidine, 5-ethyl-2,4-bis[(trimethylsilyl)oxy]-
• 31167-05-2
• 5-Ethyluracil, 2TMS derivative
• 5-Ethyl-2,4-bis[(trimethylsilyl)oxy]pyrimidine #
• Pyrimidine, 5-ethyl-2,4-bis(trimethylsiloxy)-

• Inchi： InChI=1S/C12H24N2O2Si2/c1-8-10-9-13-12(16-18(5,6)7)14-11(10)15-17(2,3)4/h9H,8H2,1-7H3
• InChI Key： LDOSMABNJYPYLA-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(O[Si](C)(C)C)N=C1O[Si](C)(C)C)C

Computed Properties

• Exact Mass: 284.13800
• Monoisotopic Mass: 284.13763108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 304.3°C at 760 mmHg
• Flash Point: 137.8°C
• Refractive Index: 1.464
• PSA: 44.24000
• LogP: 3.46640

Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]- Security Information

Pyrimidine,5-ethyl-2,4-bis[(trimethylsilyl)oxy]- Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%